Cas no 39516-08-0 ((2R)-4-(4-bromophenyl)butan-2-ol)

• Product Name: (2R)-4-(4-bromophenyl)butan-2-ol
• CAS No: 39516-08-0
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 5932166
• PubChem ID: 93965022
• Update Time: 2026-03-11

(2R)-4-(4-bromophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 4-bromo-α-methyl-, (R)-
• 39516-08-0
• (2R)-4-(4-bromophenyl)butan-2-ol
• EN300-1912962

• Inchi： 1S/C10H13BrO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h4-8,12H,2-3H2,1H3/t8-/m1/s1
• InChI Key： QUYKPVOFFUPFDD-MRVPVSSYSA-N
• SMILES： C1(CC[C@@H](C)O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 306.9±17.0 °C(Predicted)
• pka: 15.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (2R)-4-(4-bromophenyl)butan-2-ol

Comprehensive Guide to (2R)-4-(4-bromophenyl)butan-2-ol (CAS No. 39516-08-0): Properties, Applications, and Market Insights

(2R)-4-(4-bromophenyl)butan-2-ol (CAS No. 39516-08-0) is a chiral organic compound with significant relevance in pharmaceutical and chemical research. This brominated phenyl derivative has gained attention due to its unique structural features and potential applications in drug development. The compound's molecular formula is C₁₀H₁₃BrO, with a molecular weight of 229.11 g/mol. Its chiral center at the 2-position makes it particularly interesting for stereoselective synthesis.

The growing interest in chiral building blocks like (2R)-4-(4-bromophenyl)butan-2-ol reflects the pharmaceutical industry's focus on enantiomerically pure drugs. Recent studies highlight its potential as an intermediate in the synthesis of central nervous system (CNS) drugs, particularly those targeting neurological disorders – a hot topic in current medical research. The 4-bromophenyl group in its structure contributes to its lipophilicity, which is crucial for blood-brain barrier penetration.

From a chemical perspective, (2R)-4-(4-bromophenyl)butan-2-ol exhibits typical alcohol properties with the added reactivity of the aromatic bromine substituent. This combination allows for diverse chemical transformations, making it valuable for medicinal chemistry applications. Researchers are particularly interested in its use for Suzuki-Miyaura cross-coupling reactions, a popular topic in synthetic organic chemistry discussions.

The global market for pharmaceutical intermediates like (2R)-4-(4-bromophenyl)butan-2-ol is expanding rapidly, driven by increasing demand for chiral drugs. Market analysts note a compound annual growth rate (CAGR) of 6.8% for similar compounds between 2022-2027. This growth aligns with trends in personalized medicine and targeted drug delivery systems, both frequently searched topics in pharmaceutical forums.

Quality control of (2R)-4-(4-bromophenyl)butan-2-ol typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) with chiral columns is commonly used to verify the enantiomeric purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. These analytical methods are crucial for ensuring the compound meets pharmaceutical-grade standards.

Environmental considerations for (2R)-4-(4-bromophenyl)butan-2-ol production have become increasingly important. Many manufacturers now implement green chemistry principles in their synthesis processes, responding to industry demands for sustainable practices. This approach minimizes waste generation and reduces the environmental impact of brominated compound production.

Storage and handling of (2R)-4-(4-bromophenyl)butan-2-ol require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere to prevent oxidation of the alcohol functionality. While not classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be followed.

Recent patent literature reveals growing interest in (2R)-4-(4-bromophenyl)butan-2-ol derivatives for various therapeutic applications. Several patents filed in 2022-2023 describe its use in developing novel dopamine receptor modulators, addressing a significant need in neurological disorder treatment. This aligns with current research trends in neuroscience drug discovery.

The synthesis of (2R)-4-(4-bromophenyl)butan-2-ol typically involves asymmetric reduction of the corresponding ketone or resolution of racemic mixtures. Recent advances in biocatalytic reduction methods have improved the efficiency of producing this chiral alcohol, reflecting the industry's move toward more sustainable synthetic approaches.

For researchers working with (2R)-4-(4-bromophenyl)butan-2-ol, understanding its physicochemical properties is essential. The compound has moderate water solubility but dissolves well in common organic solvents like ethanol, methanol, and dichloromethane. Its melting point ranges between 45-48°C, and it shows characteristic UV absorption at 210 nm and 260 nm.

Future research directions for (2R)-4-(4-bromophenyl)butan-2-ol include exploring its potential in catalysis applications and investigating novel derivatives with enhanced biological activity. The compound's versatility makes it a promising candidate for developing new chiral ligands in asymmetric synthesis, an area of significant academic and industrial interest.

In conclusion, (2R)-4-(4-bromophenyl)butan-2-ol (CAS No. 39516-08-0) represents an important chiral building block with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features and growing market demand position it as a compound of continuing interest in medicinal chemistry and drug development circles.